Cas no 1805373-65-2 (3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid
• CAS No: 1805373-65-2
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4875192
• Update Time: 2025-06-15

3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid

• Inchi： 1S/C9H5F2IN2O2/c10-9(11)5-3-14-6(1-7(15)16)4(2-13)8(5)12/h3,9H,1H2,(H,15,16)
• InChI Key： GQJRKBRAJLRIQO-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(CC(=O)O)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid

Introduction to 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805373-65-2)

3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805373-65-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure functionalized with a cyano group, a difluoromethyl moiety, and an iodine substituent, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid consists of a pyridine ring substituted at the 3-position with a cyano group (-CN), at the 5-position with a difluoromethyl group (-CF₂), and at the 4-position with an iodine atom (I). The presence of these functional groups imparts distinct reactivity and interaction capabilities, making this compound a versatile building block for drug discovery and development. The cyano group, for instance, can participate in nucleophilic addition reactions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules. The iodine substituent, on the other hand, serves as a handle for further chemical modifications via cross-coupling reactions.

In recent years, 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research has been its use in developing kinase inhibitors, particularly those targeting tyrosine kinases which are implicated in cancer and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. The incorporation of the cyano and difluoromethyl groups further optimizes the pharmacokinetic properties of these inhibitors by enhancing solubility and selectivity.

Moreover, the iodine atom on 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex heterocyclic structures that are prevalent in many bioactive molecules. For example, researchers have utilized this compound to synthesize novel pyridine-based derivatives with potential antiviral and antibacterial properties. The ability to readily introduce additional functional groups via cross-coupling reactions makes 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid in virtual screening campaigns. High-throughput virtual screening (HTVS) combined with molecular docking studies has enabled researchers to rapidly identify lead compounds for further optimization. The unique structural features of this compound make it an attractive candidate for designing molecules that interact with specific protein targets. For instance, studies have shown that derivatives of 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid can modulate the activity of enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a halogenated pyridine precursor followed by functionalization at the desired positions using cyanation agents and difluoromethylation reagents. The introduction of the iodine atom is often achieved through direct iodination or via halogen exchange reactions. Advances in synthetic methodologies have led to more efficient routes, including catalytic processes that minimize waste and improve scalability.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1805373-65-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and reactivity. Its applications in drug discovery span across various therapeutic areas, including oncology, inflammation, and infectious diseases. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow further. The ongoing development of innovative synthetic routes and computational tools will continue to enhance its utility as a key intermediate in medicinal chemistry.